2-(2-chloroisonicotinoyl)-7-(4-fluorobenzyl)-2,7-diazaspiro[4.5]decane

• IUPAC Name: (2-chloropyridin-4-yl)-[9-[(4-fluorophenyl)methyl]-2,9-diazaspiro[4.5]decan-2-yl]methanone
• InChI: InChI=1S/C21H23ClFN3O/c22-19-12-17(6-9-24-19)20(27)26-11-8-21(15-26)7-1-10-25(14-21)13-16-2-4-18(23)5-3-16/h2-6,9,12H,1,7-8,10-11,13-15H2
• InChI Key: YNILWQLUZREWEI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(C2)C(=O)C3=CC(=NC=C3)Cl)CN(C1)CC4=CC=C(C=C4)F
• Molecular Formula: C21H23ClFN3O
• Molecular Weight: 387.9 g/mol

Description

2-(2-chloroisonicotinoyl)-7-(4-fluorobenzyl)-2,7-diazaspiro[4.5]decane, also known as CINPA1, is a small molecule that has been synthesized for scientific research purposes. It is a potent and selective inhibitor of the mammalian protein arginine methyltransferase 5 (PRMT5), which plays a critical role in regulating gene expression and protein function.

Scientific Research Applications

2-(2-chloroisonicotinoyl)-7-(4-fluorobenzyl)-2,7-diazaspiro[4.5]decane has been used extensively in scientific research to investigate the role of PRMT5 in various biological processes. PRMT5 is involved in the regulation of gene expression, RNA splicing, and protein function, and dysregulation of this enzyme has been implicated in various diseases, including cancer, neurodegenerative disorders, and viral infections. This compound has been shown to inhibit PRMT5 activity in a dose-dependent manner, making it a valuable tool for studying the function of this enzyme in various biological systems.

Mechanism of Action

2-(2-chloroisonicotinoyl)-7-(4-fluorobenzyl)-2,7-diazaspiro[4.5]decane binds to the active site of PRMT5 and inhibits its enzymatic activity by preventing the transfer of methyl groups to its substrates. This results in the inhibition of downstream signaling pathways that are regulated by PRMT5, leading to changes in gene expression and protein function. The exact mechanism of this compound inhibition of PRMT5 is still being investigated, but it is thought to involve the disruption of key interactions between the enzyme and its substrates.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in various biological systems. In cancer cells, this compound has been shown to inhibit cell proliferation and induce apoptosis, suggesting that it may have potential as a therapeutic agent for cancer. In neuronal cells, this compound has been shown to enhance neurite outgrowth and synaptic plasticity, suggesting that it may have potential as a treatment for neurodegenerative disorders. Additionally, this compound has been shown to have antiviral activity against several RNA viruses, including Zika virus and Dengue virus.

Advantages and Limitations for Lab Experiments

2-(2-chloroisonicotinoyl)-7-(4-fluorobenzyl)-2,7-diazaspiro[4.5]decane has several advantages as a research tool, including its potency and selectivity for PRMT5, as well as its ability to inhibit PRMT5 activity in a dose-dependent manner. However, there are also some limitations to its use in lab experiments. For example, this compound is a complex molecule that requires specialized knowledge and expertise to synthesize, and it may not be readily available to all researchers. Additionally, this compound may have off-target effects on other enzymes or pathways, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-(2-chloroisonicotinoyl)-7-(4-fluorobenzyl)-2,7-diazaspiro[4.5]decane. One area of interest is the development of more potent and selective inhibitors of PRMT5, which could have potential as therapeutic agents for cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of this compound inhibition of PRMT5 and its downstream effects on gene expression and protein function. Finally, there is a need for more research on the potential off-target effects of this compound, as well as its pharmacokinetics and pharmacodynamics in vivo.

Synthesis Methods

The synthesis of 2-(2-chloroisonicotinoyl)-7-(4-fluorobenzyl)-2,7-diazaspiro[4.5]decane involves a series of chemical reactions that result in the formation of the final product. The method involves the use of various reagents and solvents, and the process is typically carried out under controlled conditions to ensure the purity and yield of the product. The exact details of the synthesis method are beyond the scope of this paper, but it is important to note that this compound is a complex molecule that requires specialized knowledge and expertise to produce.